Cas no 1806362-28-6 (5-(2-Bromopropanoyl)-2-(chloromethyl)mandelic acid)

• Product Name: 5-(2-Bromopropanoyl)-2-(chloromethyl)mandelic acid
• CAS No: 1806362-28-6
• MF: C₁₂H₁₂BrClO₄
• MW: 335.578282356262
• CID: 4939183
• Update Time: 2025-11-01

5-(2-Bromopropanoyl)-2-(chloromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromopropanoyl)-2-(chloromethyl)mandelic acid

• Inchi： 1S/C12H12BrClO4/c1-6(13)10(15)7-2-3-8(5-14)9(4-7)11(16)12(17)18/h2-4,6,11,16H,5H2,1H3,(H,17,18)
• InChI Key： UIQUROJMHXFESD-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(CCl)=C(C=1)C(C(=O)O)O)=O

Computed Properties

• Exact Mass: 333.96075 g/mol
• Monoisotopic Mass: 333.96075 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6
• Molecular Weight: 335.58

Additional information on 5-(2-Bromopropanoyl)-2-(chloromethyl)mandelic acid

Research Briefing on 5-(2-Bromopropanoyl)-2-(chloromethyl)mandelic acid (CAS: 1806362-28-6) in Chemical Biology and Pharmaceutical Applications

The compound 5-(2-Bromopropanoyl)-2-(chloromethyl)mandelic acid (CAS: 1806362-28-6) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This α-bromo-α-chloro carbonyl derivative exhibits unique structural features that make it a versatile intermediate in medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key building block for the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and targeted covalent modifiers.

Structural analysis reveals that the presence of both bromopropanoyl and chloromethyl groups on the mandelic acid scaffold provides multiple reactive sites for chemical modifications. The electron-withdrawing nature of these substituents enhances the electrophilicity of adjacent carbons, making this compound particularly useful in nucleophilic substitution reactions. Researchers have exploited this property in the synthesis of complex heterocyclic systems with potential pharmacological activities.

In recent synthetic applications, 1806362-28-6 has been employed as a precursor for the development of novel protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing irreversible inhibitors of cysteine proteases, which are important targets in cancer and inflammatory diseases. The compound's ability to form stable covalent adducts with nucleophilic amino acids was particularly noteworthy, suggesting potential applications in targeted covalent drug design.

Pharmacological studies have begun to explore the biological activities of derivatives synthesized from this compound. Preliminary results indicate that certain modifications of the mandelic acid core can yield molecules with interesting anti-inflammatory and antimicrobial properties. The bromine and chlorine substituents appear to play crucial roles in these biological activities, possibly through interactions with biological nucleophiles or by influencing molecular conformation.

From a drug development perspective, the metabolic stability and pharmacokinetic properties of derivatives based on 5-(2-Bromopropanoyl)-2-(chloromethyl)mandelic acid are currently under investigation. Early ADME studies suggest that strategic modifications of the parent compound can significantly improve its drug-like characteristics while maintaining biological activity. These findings position 1806362-28-6 as a promising scaffold for future therapeutic agent development.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies, particularly in PROTAC (Proteolysis Targeting Chimera) design. The reactive handles present in the molecule offer opportunities for conjugation with E3 ligase ligands, creating bifunctional molecules capable of inducing selective protein degradation. This application could significantly expand the therapeutic potential of derivatives based on this chemical scaffold.

As research progresses, safety and toxicity profiles of 1806362-28-6 and its derivatives are being systematically evaluated. Current data suggest that proper structural optimization can mitigate potential reactivity concerns while preserving desired biological activities. These developments underscore the importance of this compound as a valuable tool in modern drug discovery and chemical biology research.